Cas no 1428362-27-9 (3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1428362-27-9
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 5888082
• PubChem ID: 71784446
• Update Time: 2025-08-04

3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• [3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• 3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole
• (4-(1H-pyrrol-1-yl)phenyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• AKOS024531255
• F6064-8164
• 1428362-27-9
• VU0531351-1

• Inchi： 1S/C20H16N4O3/c25-20(14-5-7-16(8-6-14)23-9-1-2-10-23)24-12-15(13-24)19-21-18(22-27-19)17-4-3-11-26-17/h1-11,15H,12-13H2
• InChI Key： XAZVTJTVRBPVPM-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C3=CC=CO3)N=2)C1)(C1=CC=C(N2C=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.3Ų

Additional information on 3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole

Introduction to 3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1428362-27-9)

3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole, commonly referred to by its CAS number CAS 1428362, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of a furane ring and a pyrrole moiety, both of which contribute to its pharmacological properties. The oxadiazole ring system further enhances its stability and bioavailability. These structural elements work synergistically to provide the compound with potent biological effects, including anti-inflammatory and antioxidant activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to optimize the synthesis process, ensuring higher yields and better purity. These improvements have made it feasible to scale up production for preclinical studies and potential clinical trials.

In terms of pharmacological applications, this compound has shown remarkable efficacy in targeting inflammatory pathways. Studies conducted in vitro and in vivo models have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to conventional drugs.

Beyond its anti-inflammatory properties, this compound has also exhibited significant antioxidant activity. Its ability to scavenge free radicals and reduce oxidative stress makes it a promising candidate for treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's interactions at the molecular level. Molecular docking studies have revealed its binding affinity towards critical protein targets, providing insights into its mechanism of action. These computational approaches have been instrumental in guiding further experimental studies and refining the compound's therapeutic profile.

In conclusion, 3-(furan-2-yl)-5-{1-[4-(1H-pyrrol-1-y l)benzoyl]azetidin -3 - yl}-1 , 2 , 4 -oxadiazole (CAS No. 1428362 - 27 -9 ) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with potent biological activities, positions it as a valuable asset in the development of innovative therapeutic agents. Ongoing research continues to unlock its full potential, paving the way for groundbreaking applications in the treatment of various diseases.